Cas no 844648-19-7 (3-(3,5-Difluorophenoxy)propanoic acid)

• Product Name: 3-(3,5-Difluorophenoxy)propanoic acid
• CAS No: 844648-19-7
• MF: C₉H₈F₂O₃
• MW: 202.154829978943
• MDL: MFCD17170974
• CID: 2190447
• PubChem ID: 58392356
• Update Time: 2025-06-14

3-(3,5-Difluorophenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Difluorophenoxy)propanoic acid
• 3-(3,5-difluorophenoxy)propionic acid
• NJDIMXHZLXGAEW-UHFFFAOYSA-N
• Propanoic acid, 3-(3,5-difluorophenoxy)-

• MDL： MFCD17170974
• Inchi： 1S/C9H8F2O3/c10-6-3-7(11)5-8(4-6)14-2-1-9(12)13/h3-5H,1-2H2,(H,12,13)
• InChI Key： NJDIMXHZLXGAEW-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)OCCC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Topological Polar Surface Area: 46.5

Additional information on 3-(3,5-Difluorophenoxy)propanoic acid

Comprehensive Overview of 3-(3,5-Difluorophenoxy)propanoic acid (CAS No. 844648-19-7): Properties, Applications, and Industry Insights

3-(3,5-Difluorophenoxy)propanoic acid (CAS No. 844648-19-7) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and functional properties. As a derivative of propanoic acid, this compound features a difluorophenoxy moiety, which enhances its reactivity and bioavailability. The presence of fluorine atoms in the 3,5-positions of the phenyl ring contributes to its metabolic stability, making it a valuable intermediate in drug discovery and crop protection formulations.

In recent years, the demand for fluorinated organic compounds has surged, driven by their applications in precision medicine and sustainable agriculture. Researchers frequently search for terms like "fluorophenoxy derivatives" or "CAS 844648-19-7 applications" to explore its potential. This compound's ability to act as a bioisostere—replacing hydrogen with fluorine to improve pharmacokinetics—aligns with trends in rational drug design. Additionally, its role in herbicide formulations addresses growing concerns about food security and eco-friendly pest control.

The synthesis of 3-(3,5-Difluorophenoxy)propanoic acid typically involves nucleophilic substitution reactions between 3,5-difluorophenol and 3-bromopropanoic acid, followed by purification via crystallization. Analytical techniques such as HPLC, NMR, and mass spectrometry confirm its high purity (>98%), a critical factor for regulatory compliance in GMP manufacturing. Its logP value (a measure of lipophilicity) and pKa are frequently studied to predict its behavior in biological systems, reflecting the industry's focus on ADME optimization (Absorption, Distribution, Metabolism, Excretion).

From an industrial perspective, 844648-19-7 is often discussed alongside green chemistry initiatives. Companies are investing in solvent-free synthesis and catalytic processes to reduce environmental impact—a response to the rising popularity of search queries like "sustainable fluorochemical production." Furthermore, its compatibility with continuous flow chemistry systems highlights advancements in process intensification, a hot topic in chemical engineering circles.

In conclusion, 3-(3,5-Difluorophenoxy)propanoic acid exemplifies the intersection of innovation and practical utility in modern chemistry. Its versatility across life sciences and alignment with sustainability goals ensure its relevance in both academic and industrial settings. As research continues to uncover new applications—from bioconjugation to material science—this compound remains a focal point for scientists addressing global challenges in health and agriculture.